![molecular formula C18H13ClFN3 B8689998 8-Chloro-6-(2-fluorophenyl)-1-methyl-6H-imidazo(1,5-a)(1,4)benzodiazepine CAS No. 59469-74-8](/img/structure/B8689998.png)
8-Chloro-6-(2-fluorophenyl)-1-methyl-6H-imidazo(1,5-a)(1,4)benzodiazepine
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Description
This compound is also known as Midazolam . It is a water-soluble benzodiazepine and has the empirical formula C18H13ClFN3 . The molecular weight of this compound is 325.77 . It is a ligand for the GABA A receptor benzodiazepine modulatory site and is a CYP3A4 substrate .
Synthesis Analysis
Midazolam has been synthesized using isocyanide reagents in satisfactory yield . In this methodology, imidazobenzodiazepine intermediates can be easily prepared via an improved process . One-pot condensation of benzodiazepines with mono-anion of tosylmethyl isocyanide or ethyl isocyanoacetate under mild condition led to the formation of imidazobenzodiazepine .Molecular Structure Analysis
The molecular structure of Midazolam is complex, with a central benzodiazepine ring fused with an imidazole ring . The molecule also contains a chloro group at the 8th position, a fluoro group on the phenyl ring at the 6th position, and a methyl group attached to the nitrogen of the imidazole ring .Chemical Reactions Analysis
The synthesis of Midazolam involves several chemical reactions, including the condensation of benzodiazepines with isocyanide reagents . This process results in the formation of imidazobenzodiazepine intermediates .Physical And Chemical Properties Analysis
Midazolam is a white to light yellow crystalline compound . It is insoluble in water . The hydrochloride salt of midazolam, which is formed in situ, is soluble in aqueous solutions . The molecular weight of Midazolam is 325.77 .Mechanism of Action
Safety and Hazards
Midazolam is a potent drug and a potential occupational reproductive hazard . It has been associated with respiratory depression and respiratory arrest, especially when used for sedation in noncritical care settings . In some cases, where this was not recognized promptly and treated effectively, death or hypoxic encephalopathy has resulted .
properties
CAS RN |
59469-74-8 |
---|---|
Product Name |
8-Chloro-6-(2-fluorophenyl)-1-methyl-6H-imidazo(1,5-a)(1,4)benzodiazepine |
Molecular Formula |
C18H13ClFN3 |
Molecular Weight |
325.8 g/mol |
IUPAC Name |
8-chloro-6-(2-fluorophenyl)-1-methyl-6H-imidazo[1,5-a][1,4]benzodiazepine |
InChI |
InChI=1S/C18H13ClFN3/c1-11-21-9-13-10-22-18(14-4-2-3-5-16(14)20)15-8-12(19)6-7-17(15)23(11)13/h2-10,18H,1H3 |
InChI Key |
YXYAKNHSGBDEME-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NC=C2N1C3=C(C=C(C=C3)Cl)C(N=C2)C4=CC=CC=C4F |
Origin of Product |
United States |
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